Cas no 851455-15-7 (2-chloro-N-(2-methoxyphenyl)methylpyridine-3-carboxamide)

• Product Name: 2-chloro-N-(2-methoxyphenyl)methylpyridine-3-carboxamide
• CAS No: 851455-15-7
• MF: C₁₄H₁₃ClN₂O₂
• MW: 276.718222379684
• CID: 6318837
• PubChem ID: 2450812
• Update Time: 2025-08-04

2-chloro-N-(2-methoxyphenyl)methylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(2-methoxyphenyl)methylpyridine-3-carboxamide
• 2-chloro-N-[(2-methoxyphenyl)methyl]pyridine-3-carboxamide
• 851455-15-7
• AB00730643-01
• EN300-16058068
• 2-Chloro-N-(2-methoxybenzyl)nicotinamide
• starbld0006254
• SR-01000063213-1
• Z26710335
• SR-01000063213
• AKOS000162372

• Inchi： 1S/C14H13ClN2O2/c1-19-12-7-3-2-5-10(12)9-17-14(18)11-6-4-8-16-13(11)15/h2-8H,9H2,1H3,(H,17,18)
• InChI Key： HHGVCRAJTKLYNK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(NCC1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 276.0665554g/mol
• Monoisotopic Mass: 276.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.2Ų

Additional information on 2-chloro-N-(2-methoxyphenyl)methylpyridine-3-carboxamide

Compound CAS No. 851455-15-7: 2-chloro-N-(2-methoxyphenyl)methylpyridine-3-carboxamide

The compound with CAS No. 851455-15-7, known as 2-chloro-N-(2-methoxyphenyl)methylpyridine-3-carboxamide, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a chlorinated substituent and a methoxyphenyl group, making it a versatile building block for various applications.

Recent studies have highlighted the potential of 2-chloro-N-(2-methoxyphenyl)methylpyridine-3-carboxamide in drug discovery and development. Its ability to act as a ligand in metalloenzyme inhibition has been explored in several research papers, where it has shown promising results in targeting specific enzymes involved in metabolic pathways. This makes it a valuable candidate for the development of novel therapeutic agents.

In addition to its biological applications, this compound has also been utilized in the synthesis of advanced materials. Researchers have employed CAS No. 851455-15-7 as a precursor in the creation of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties such as high surface area and selective adsorption capabilities, which are highly sought after in catalysis and gas storage applications.

The synthesis of 2-chloro-N-(2-methoxyphenyl)methylpyridine-3-carboxamide involves a multi-step process that includes nucleophilic substitution and amide formation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production.

From a structural perspective, the compound's pyridine ring plays a critical role in its electronic properties. The chlorinated substituent enhances the molecule's stability, while the methoxyphenyl group introduces additional functionality, making it suitable for various chemical transformations. These features have been extensively studied using computational chemistry techniques, providing deeper insights into its reactivity and potential applications.

Moreover, CAS No. 851455-15-7 has been investigated for its role in supramolecular chemistry. Its ability to form self-assembled structures through hydrogen bonding and π–π interactions has opened new avenues for the design of functional materials with tailored properties.

In terms of toxicity and environmental impact, recent toxicological studies have demonstrated that 2-chloro-N-(2-methoxyphenyl)methylpyridine-3-carboxamide exhibits low acute toxicity under standard test conditions. However, further research is required to fully understand its long-term effects on ecosystems and human health.

Looking ahead, the compound's versatility and unique properties position it as a key player in various emerging technologies. Its potential applications span across drug delivery systems, sensors, and energy storage devices, making it an area of continued interest for both academic and industrial researchers.